3-(methylthio)-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)benzamide

• IUPAC Name: 3-methylsulfanyl-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C17H20N2OS2/c1-21-16-4-2-3-14(9-16)17(20)18-15-5-7-19(11-15)10-13-6-8-22-12-13/h2-4,6,8-9,12,15H,5,7,10-11H2,1H3,(H,18,20)
• InChI Key: OCMXSQNRVYXSDJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C(=O)NC2CCN(C2)CC3=CSC=C3
• Molecular Formula: C17H20N2OS2
• Molecular Weight: 332.5 g/mol

Description

3-(Methylthio)-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)benzamide, also known as MTDPB, is a novel compound that has shown promising results in scientific research. MTDPB is a synthetic compound that was first synthesized in 2013 by researchers at the University of California, San Diego. Since its discovery, MTDPB has been the subject of extensive research due to its potential applications in various fields.

Scientific Research Applications

Kinase Inhibition

• Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibition : Substituted 3-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamides, a class of compounds related to the chemical structure of interest, have been identified as potent and selective inhibitors of VEGFR-2 kinase activity. This suggests potential applications in inhibiting angiogenesis in cancer treatment (Borzilleri et al., 2006).

Histone Deacetylase Inhibition

• Anticancer Activity : The compound N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), also structurally similar, is a selective small molecule histone deacetylase (HDAC) inhibitor. It demonstrates significant antitumor activity in vivo, suggesting potential applications in cancer therapy (Zhou et al., 2008).

Anti-Inflammatory Agents

• Potential Anti-Inflammatory Applications : Related molecules such as methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate have shown potential as anti-inflammatory agents, indicating a possible research direction for derivatives of the compound (Moloney, 2001).

Capillary Electrophoresis

• Analytical Method Development : The compound and its related substances have been studied for their electrophoretic separation, suggesting applications in analytical chemistry for quality control (Ye et al., 2012).

Luminescence Studies

• Luminescence and Optical Properties : Studies on compounds like Pyridyl substituted 4-(1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-ylmethyl)-benzamides have shown luminescent properties, indicating potential applications in material sciences (Srivastava et al., 2017).

Synthesis and Crystallography

• Synthesis and Anti-Fatigue Effects : Benzamide derivatives, including those structurally similar to the compound , have been synthesized and studied for their crystal structures and potential applications in pharmacology (Wu et al., 2014).